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Compound of Interest

Compound Name: MRS2279 diammonium

Cat. No.: B1676834 Get Quote

For researchers, scientists, and drug development professionals utilizing MRS2279
diammonium, a selective P2Y1 receptor antagonist, ensuring its proper disposal is a critical

component of laboratory safety and regulatory compliance. While a specific, detailed Safety

Data Sheet (SDS) with comprehensive disposal instructions for MRS2279 diammonium is not

publicly available, established general procedures for the disposal of laboratory research

chemicals provide a clear framework for its safe management.

Immediate Safety and Disposal Procedures
The primary directive for the disposal of MRS2279 diammonium, as with most research

chemicals, is to handle it as hazardous waste and arrange for its collection by a licensed

environmental waste management service. The P-phrase "P501: Dispose of contents/

container to an approved waste disposal plant" serves as a general guideline.

Below are step-by-step instructions for the proper disposal of MRS2279 diammonium in a

laboratory setting:

Step 1: Personal Protective Equipment (PPE) Before handling MRS2279 diammonium,

ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves
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A laboratory coat

Step 2: Waste Segregation

Do not mix MRS2279 diammonium waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Keep solid waste (e.g., contaminated vials, weighing paper, pipette tips) separate from liquid

waste (e.g., unused solutions).

Step 3: Waste Container and Labeling

Use a dedicated, sealable, and chemically resistant container for MRS2279 diammonium
waste.

Clearly label the container with the following information:

"Hazardous Waste"

"MRS2279 diammonium"

The approximate quantity of the waste

The date the waste was first added to the container

Your name and laboratory contact information

Step 4: Storage of Waste

Store the sealed waste container in a designated, secure area, away from incompatible

chemicals.

Ensure the storage area is well-ventilated.

Step 5: Arrange for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of MRS2279 diammonium down the drain or in regular trash.
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Chemical and Physical Properties
A summary of the available quantitative data for MRS2279 diammonium is provided in the

table below for easy reference.

Property Value

Chemical Name

(1R,2S)-4-[2-Chloro-6-(methylamino)-9H-purin-

9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-

methanol dihydrogen phosphate ester

diammonium salt

Molecular Formula C13H18ClN5O8P2·2NH3

Molecular Weight 503.78 g/mol

Purity ≥98% (HPLC)

Storage Temperature -20°C

P2Y1 Receptor Signaling Pathway
MRS2279 is a selective antagonist of the P2Y1 receptor, a Gq-coupled G protein-coupled

receptor (GPCR). The activation of the P2Y1 receptor by its endogenous ligand, adenosine

diphosphate (ADP), initiates a well-defined signaling cascade. The diagram below illustrates

this pathway.
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P2Y1 Receptor Signaling Cascade
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Experimental Protocols
Detailed experimental protocols that include specific disposal procedures for MRS2279
diammonium are not readily available in the public domain. Researchers should develop a

comprehensive experimental plan that incorporates the general chemical waste disposal

procedures outlined above and is compliant with their institution's safety protocols. Always

consult with your institution's EHS office for guidance on specific experimental waste streams.

To cite this document: BenchChem. [Safe Disposal of MRS2279 Diammonium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676834#mrs2279-diammonium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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